Cas no 141215-46-5 (3-Heptanone, 5-(3-acetyl-2-hydroxy-4-methoxyphenyl)-)

• Product Name: 3-Heptanone, 5-(3-acetyl-2-hydroxy-4-methoxyphenyl)-
• CAS No: 141215-46-5
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 1303322
• Update Time: 2024-08-03

3-Heptanone, 5-(3-acetyl-2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 5-(3-acetyl-2-hydroxy-4-methoxyphenyl)-

• Inchi： 1S/C16H22O4/c1-5-11(9-12(18)6-2)13-7-8-14(20-4)15(10(3)17)16(13)19/h7-8,11,19H,5-6,9H2,1-4H3
• InChI Key： ZIERGZUEMQBYLM-UHFFFAOYSA-N
• SMILES： CCC(=O)CC(C1=CC=C(OC)C(C(C)=O)=C1O)CC

Computed Properties

• Exact Mass: 278.15186

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 402.6±45.0 °C(Predicted)
• PSA: 63.6
• pka: 9.77±0.45(Predicted)